Cas no 1271078-64-8 (2-(3-Methyl-1-piperazinyl)Quinoxaline)
1271078-64-8 structure
Product Name:2-(3-Methyl-1-piperazinyl)Quinoxaline
CAS No:1271078-64-8
MF:C13H16N4
MW:228.292942047119
CID:2133736
Update Time:2023-08-04
2-(3-Methyl-1-piperazinyl)Quinoxaline Chemical and Physical Properties
Names and Identifiers
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- 2-(3-methyl-1-piperazinyl)Quinoxaline
- 2-(3-Methyl-1-piperazinyl)Quinoxaline
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- Inchi: 1S/C13H16N4/c1-10-9-17(7-6-14-10)13-8-15-11-4-2-3-5-12(11)16-13/h2-5,8,10,14H,6-7,9H2,1H3
- InChI Key: ICYQRLRRSLBVQO-UHFFFAOYSA-N
- SMILES: N1(C2C=NC3C=CC=CC=3N=2)CCNC(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 258
- Topological Polar Surface Area: 41
2-(3-Methyl-1-piperazinyl)Quinoxaline Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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